Cas no 712323-92-7 (2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-)

• Product name: 2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-
• CAS No: 712323-92-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 558022

2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-
• 2-Cyclohexene-1-carboxaldehyde, 1-ethyl-4-oxo-, (1S)- (9CI)
• Reaxys ID: 15501963
• 2-Cyclohexene-1-carboxaldehyde, 1-ethyl-4-oxo-, (1S)-

• Inchi： 1S/C9H12O2/c1-2-9(7-10)5-3-8(11)4-6-9/h3,5,7H,2,4,6H2,1H3/t9-/m1/s1
• InChI Key： JMGPUKGNYNDWNY-SECBINFHSA-N
• SMILES： [C@@]1(CC)(C=O)CCC(=O)C=C1

Computed Properties

• Exact Mass: 152.084
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 252.5±40.0 °C(Predicted)